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Compound of Interest

Compound Name: Butyl 2-nitropropanoate
CAS No.: 106306-42-7
Cat. No.: B15422456
Get Quote
. J

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide addresses the discovery and history of Butyl 2-nitropropanoate.
Extensive searches of chemical literature and databases indicate that Butyl 2-
nitropropanoate is a novel compound with no documented history of synthesis or discovery.
This document, therefore, presents a hypothetical pathway for its synthesis based on
established chemical principles and provides predicted physicochemical properties derived
from analogous compounds.

Hypothetical Synthesis

The most probable synthetic route to Butyl 2-nitropropanoate is via a Fischer-Speier
esterification of 2-nitropropanoic acid with n-butanol, catalyzed by a strong acid such as sulfuric
acid.

Experimental Protocol:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a Dean-Stark
apparatus, combine 2-nitropropanoic acid (1.0 eq) and n-butanol (3.0 eq).
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o Catalyst Addition: Slowly add concentrated sulfuric acid (0.1 eq) to the reaction mixture while

stirring.

o Reflux: Heat the mixture to reflux. The progress of the reaction can be monitored by

observing the collection of water in the Dean-Stark trap.

o Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture

with diethyl ether and wash sequentially with saturated sodium bicarbonate solution and

brine.

« Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. The crude product can be purified by fractional distillation to yield

Butyl 2-nitropropanoate.

Predicted Physicochemical Properties

The following table summarizes the predicted properties of Butyl 2-nitropropanoate,

extrapolated from data for structurally similar compounds.

Property

Predicted Value

Molecular Formula

C\u2087H\u2081\u2083N0O\u2084

Molecular Weight 161.18 g/mol
Appearance Colorless to pale yellow liquid
Boiling Point Estimated 180-190 °C at atmospheric pressure
» Sparingly soluble in water; soluble in organic
Solubility
solvents
Synthesis Workflow
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Caption: Hypothetical synthesis workflow for Butyl 2-nitropropanoate.

Biological Activity and Signaling Pathways

There is no information available in the scientific literature regarding the biological activity or
potential signaling pathways of Butyl 2-nitropropanoate. As a novel compound, its
pharmacological profile remains to be investigated.

Conclusion

While the discovery and history of Butyl 2-nitropropanoate are not documented, this guide
provides a foundational framework for its potential synthesis and characterization. The provided
hypothetical experimental protocol and predicted properties offer a starting point for
researchers interested in exploring this novel chemical entity. Further experimental
investigation is required to determine its actual properties and potential applications.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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